Cas no 104501-13-5 (1H-Pyrrole-3-carboxaldehyde,1-(1,2-propadien-1-yl)-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde,1-(1,2-propadien-1-yl)-
• CAS No: 104501-13-5
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 126244
• Update Time: 2024-03-05

1H-Pyrrole-3-carboxaldehyde,1-(1,2-propadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,1-(1,2-propadien-1-yl)-
• 1H-Pyrrole-3-carboxaldehyde,1-(1,2-propadienyl)-(9CI)
• 1H-Pyrrole-3-carboxaldehyde, 1-(1,2-propadien-1-yl)-

• Inchi： 1S/C8H7NO/c1-2-4-9-5-3-8(6-9)7-10/h3-7H,1H2
• InChI Key： UYLSDFHNXQUVGT-UHFFFAOYSA-N
• SMILES： N1(C=C=C)C=CC(C=O)=C1

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 139.1±23.0 °C(Predicted)
• PSA: 22
• pka: -6.70±0.70(Predicted)